Cas no 69193-55-1 (3-methylidene-1-phenylazetidin-2-one)

• Product Name: 3-methylidene-1-phenylazetidin-2-one
• CAS No: 69193-55-1
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD27927471
• CID: 4657129
• PubChem ID: 12448147
• Update Time: 2025-06-14

3-methylidene-1-phenylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-methylidene-1-phenylazetidin-2-one

• MDL： MFCD27927471
• Inchi： 1S/C10H9NO/c1-8-7-11(10(8)12)9-5-3-2-4-6-9/h2-6H,1,7H2
• InChI Key： VJCLLNXQSYQNOV-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)CC(=C)C1=O

Additional information on 3-methylidene-1-phenylazetidin-2-one

Comprehensive Overview of 3-methylidene-1-phenylazetidin-2-one (CAS No. 69193-55-1): Properties, Applications, and Industry Insights

3-methylidene-1-phenylazetidin-2-one (CAS No. 69193-55-1) is a specialized organic compound belonging to the azetidinone class, a structural motif of significant interest in pharmaceutical and materials science. This compound, characterized by its four-membered β-lactam ring and exocyclic methylidene group, has garnered attention for its unique reactivity and potential applications. Researchers and industry professionals frequently search for terms like "azetidinone derivatives synthesis", "β-lactam ring stability", and "3-methylidene-1-phenylazetidin-2-one applications", reflecting its relevance in modern chemistry.

The molecular structure of 3-methylidene-1-phenylazetidin-2-one combines a phenyl substituent at the N1 position with a conjugated methylidene group at C3, creating opportunities for diverse chemical transformations. This configuration aligns with trending topics such as "strained ring systems in drug discovery" and "click chemistry building blocks". The compound's CAS No. 69193-55-1 serves as a critical identifier in regulatory documentation and patent literature, often queried alongside "azetidinone safety data" and "small ring heterocycles" in scientific databases.

In synthetic chemistry, 3-methylidene-1-phenylazetidin-2-one functions as a versatile intermediate for constructing complex molecules. Its strained β-lactam core enables ring-opening reactions under mild conditions, making it valuable for "peptide mimetics design" and "bioconjugation strategies" – two areas experiencing exponential growth in bioorganic research. Recent publications highlight its utility in "photocatalytic C-H functionalization" and "metal-free cycloadditions", addressing the industry's shift toward sustainable methodologies.

From a materials science perspective, the compound's electron-deficient alkene moiety participates in polymer crosslinking and dendrimer synthesis, answering frequent queries about "functional monomers for smart materials". Its thermal stability profile (often searched as "azetidinone thermal degradation analysis") makes it suitable for high-performance coatings. The phenylazetidinone scaffold also appears in studies on "organic semiconductors" and "molecular electronics", connecting to the booming field of flexible electronics.

Analytical characterization of CAS No. 69193-55-1 typically involves advanced techniques like 2D NMR spectroscopy (a hot topic in "structure elucidation workflows") and high-resolution mass spectrometry. Researchers emphasize its distinct IR carbonyl stretching frequency (1750-1800 cm⁻¹) compared to classical β-lactams, a detail frequently queried as "azetidinone vibrational spectroscopy". These properties support its identification in complex mixtures, crucial for quality control in "pharmaceutical intermediate manufacturing".

The commercial availability of 3-methylidene-1-phenylazetidin-2-one meets demand from laboratories investigating "bioactive heterocycles" and "catalysis innovation". Suppliers often list it alongside search-optimized terms like "high-purity azetidinones" and "custom β-lactam synthesis". Proper storage recommendations (anhydrous conditions at -20°C) address common concerns about "azetidinone shelf life", while handling guidelines reflect best practices for "air-sensitive compound management".

Emerging research directions for 69193-55-1 include its potential in "targeted drug delivery systems" (a trending search combining "azetidinone" with "nanocarriers") and "covalent inhibitor design". The compound's Michael acceptor capability enables selective protein modification, connecting to popular inquiries about "covalent drug discovery". These applications position it at the intersection of "medicinal chemistry" and "chemical biology", two fields driving innovation in therapeutic development.

Environmental and regulatory aspects of 3-methylidene-1-phenylazetidin-2-one generate searches for "biodegradable heterocycles" and "green chemistry metrics". Recent lifecycle assessment studies on similar N-heterocyclic compounds provide frameworks for evaluating its sustainability profile. This aligns with industry priorities around "benign by design" principles and responds to growing academic interest in "eco-friendly synthetic routes" for strained ring systems.

Patent analysis reveals expanding intellectual property around CAS 69193-55-1, particularly in "antibiotic adjuvants" (addressing "antimicrobial resistance" concerns) and "polymer stabilizers". The compound's structure-activity relationships are frequently compared to "monobactam antibiotics" in literature, though its non-antibacterial applications now dominate innovation. This shift mirrors search trends emphasizing "non-classical β-lactam uses" over traditional antibiotic contexts.

Future prospects for 3-methylidene-1-phenylazetidin-2-one research may focus on its "chiral derivatization" (responding to "asymmetric synthesis" demands) and "computational modeling" of ring strain effects. The compound's role in "multi-component reactions" continues to evolve, with recent methodological advances enabling "diversity-oriented synthesis" of pharmacophores. These developments address persistent industry needs for "molecular complexity generation" and "scaffold hopping" strategies in lead optimization.